Cas no 1202181-14-3 (6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine)

• Product Name: 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine
• CAS No: 1202181-14-3
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5735103
• PubChem ID: 58808079
• Update Time: 2025-05-26

6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-8-amine
• SCHEMBL4749833
• QGVIEVCWCHALSX-UHFFFAOYSA-N
• 1202181-14-3
• 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine
• 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine

• Inchi： 1S/C10H13FN2/c1-6-2-3-7-4-8(11)5-9(12)10(7)13-6/h4-6,13H,2-3,12H2,1H3
• InChI Key： QGVIEVCWCHALSX-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)CCC(C)N2)N

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine

Recent Advances in the Study of 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 1202181-14-3)

The compound 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 1202181-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the fluorine substitution and the tetrahydroquinoline core, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements is the application of 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine in the development of kinase inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are often overexpressed in certain types of cancer. The study reported IC50 values in the nanomolar range, suggesting high efficacy and selectivity.

In addition to its role in kinase inhibition, recent research has explored the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies have shown that 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine can interact with serotonin and dopamine receptors, indicating its possible utility in treating psychiatric and neurological conditions. These findings are particularly promising given the ongoing need for novel therapeutics with improved efficacy and fewer side effects.

The synthesis of 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine has also seen significant improvements. Recent publications describe optimized synthetic routes that enhance yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine and its derivatives, such as bioavailability and metabolic stability, require further investigation. Ongoing research is focused on structural modifications to improve these parameters while maintaining or enhancing biological activity.

In conclusion, 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-8-amine (CAS: 1202181-14-3) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its applications and optimization of its properties will likely yield significant contributions to the development of new drugs. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and utilization of this compound.